Cas no 1465256-77-2 (5-(methylsulfanyl)spiro2.3hexane-5-carboxylic acid)

• Product Name: 5-(methylsulfanyl)spiro2.3hexane-5-carboxylic acid
• CAS No: 1465256-77-2
• MF: C₈H₁₂O₂S
• MW: 172.244681358337
• CID: 5746591
• PubChem ID: 65130456
• Update Time: 2025-11-01

5-(methylsulfanyl)spiro2.3hexane-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• AKOS014463684
• 5-(methylsulfanyl)spiro[2.3]hexane-5-carboxylicacid
• 1465256-77-2
• EN300-1122407
• 5-(methylsulfanyl)spiro[2.3]hexane-5-carboxylic acid
• Spiro[2.3]hexane-5-carboxylic acid, 5-(methylthio)-
• 5-(methylsulfanyl)spiro2.3hexane-5-carboxylic acid

• Inchi： 1S/C8H12O2S/c1-11-8(6(9)10)4-7(5-8)2-3-7/h2-5H2,1H3,(H,9,10)
• InChI Key： SXLCVORLAJMDMD-UHFFFAOYSA-N
• SMILES： S(C)C1(C(=O)O)CC2(C1)CC2

Computed Properties

• Exact Mass: 172.05580079g/mol
• Monoisotopic Mass: 172.05580079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 62.6Ų

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• Boiling Point: 323.9±25.0 °C(Predicted)
• pka: 3.67±0.20(Predicted)

Additional information on 5-(methylsulfanyl)spiro2.3hexane-5-carboxylic acid

5-(Methylsulfanyl)Spiro[2.3]Hexane-5-Carboxylic Acid: A Comprehensive Overview

5-(Methylsulfanyl)Spiro[2.3]Hexane-5-Carboxylic Acid is a unique organic compound with the CAS Registry Number 1465256-77-2. This compound belongs to the class of spiro compounds, which are characterized by the presence of two rings joined by a single atom, typically carbon. The spiro structure in this molecule is formed between a cyclohexane ring and a five-membered ring, creating a complex yet fascinating molecular architecture.

The methylsulfanyl group attached to the spiro carbon introduces sulfur into the molecule, which can significantly influence its chemical reactivity and physical properties. The carboxylic acid functional group further adds versatility to this compound, making it a potential candidate for various chemical transformations and applications. Recent studies have highlighted the importance of such functional groups in drug design and material science, where they can serve as versatile building blocks for constructing bioactive molecules or advanced materials.

From a structural perspective, 5-(methylsulfanyl)spiro[2.3]hexane-5-carboxylic acid exhibits a high degree of symmetry, which is often associated with stability in chemical systems. The spiro junction creates steric hindrance, which can influence the molecule's reactivity and solubility properties. This compound has been studied in the context of its potential as a precursor for more complex molecules, particularly in the field of organic synthesis.

Recent research has focused on the synthesis and characterization of this compound, with particular emphasis on its spectroscopic properties. Advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been employed to confirm its structure and purity. These studies have provided valuable insights into the electronic environment of the sulfur atom and its influence on the overall molecular stability.

In terms of applications, 5-(methylsulfanyl)spiro[2.3]hexane-5-carboxylic acid has shown promise in the development of novel pharmaceutical agents. Its unique structure allows for potential interactions with biological targets, making it an interesting candidate for drug discovery programs. Additionally, its sulfur-containing functionality may contribute to antioxidant or anti-inflammatory properties, which are highly desirable in therapeutic agents.

Another area of interest is the use of this compound as a building block in polymer chemistry. The carboxylic acid group can undergo condensation reactions to form polyesters or other polymeric materials with tailored properties. The spiro structure may also impart mechanical strength or flexibility to these materials, depending on the specific application.

From an environmental standpoint, understanding the degradation pathways of 1465256-77-2 is crucial for assessing its impact on ecosystems. Recent studies have explored its biodegradation under various conditions, revealing that it undergoes microbial transformation under aerobic conditions. These findings are essential for ensuring sustainable practices in chemical manufacturing and waste management.

In conclusion, 5-(methylsulfanyl)spiro[2.3]hexane-5-carboxylic acid (CAS No: 1465256-77-2) is a versatile compound with a wide range of potential applications in chemistry and materials science. Its unique structure and functional groups make it an intriguing subject for further research, particularly in drug development and polymer synthesis. As new studies emerge, this compound continues to demonstrate its value as a key player in modern chemical innovation.